Cas no 771518-83-3 (N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine)

• Product Name: N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine
• CAS No: 771518-83-3
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 5884445
• PubChem ID: 2104743
• Update Time: 2025-05-22

N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• SR-01000053946-1
• EN300-26868691
• AKOS034448584
• Z55921208
• 771518-83-3
• TCMDC-143112
• CHEMBL3430958
• SR-01000053946
• N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine

• Inchi： 1S/C12H13N3O4S/c1-3-14(4-2)12-13-7-9(20-12)11(16)8-5-6-10(19-8)15(17)18/h5-7H,3-4H2,1-2H3
• InChI Key： UUAOMSIQGLAGEE-UHFFFAOYSA-N
• SMILES： S1C(C(C2=CC=C([N+](=O)[O-])O2)=O)=CN=C1N(CC)CC

Computed Properties

• Exact Mass: 295.06267708g/mol
• Monoisotopic Mass: 295.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Nitrofurans

Additional information on N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine

N,N-Diethyl-5-(5-Nitrofuran-2-Carbonyl)-1,3-Thiazol-2-Amine: A Comprehensive Overview

N,N-Diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine, also known by its CAS number CAS 771518-83-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound comprises a thiazole ring system substituted with a diethylamino group at position 2 and a nitrofuran carbonyl group at position 5. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, to enhance the efficiency and reduce environmental impact. These advancements highlight the importance of sustainable practices in modern chemical synthesis.

One of the most notable aspects of this compound is its biological activity. Preclinical studies have demonstrated that N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential application in the treatment of inflammatory diseases, such as arthritis or neurodegenerative disorders. Furthermore, recent research has explored its role as a modulator of cellular signaling pathways, particularly those involving NF-kB and MAPK cascades. Such insights into its mechanism of action provide a foundation for further drug development efforts.

In addition to its therapeutic potential, this compound has also been investigated for its role in agrochemical applications. Studies have shown that it possesses moderate insecticidal activity against various agricultural pests. This property makes it a candidate for the development of eco-friendly pesticides that could reduce reliance on conventional chemical agents. However, further research is required to evaluate its safety profile and environmental impact before it can be considered for commercial use.

The structural features of CAS 771518-83-3 make it an attractive scaffold for medicinal chemistry campaigns. The thiazole ring is known for its stability and ability to accommodate diverse substituents, allowing for extensive structural modifications. Recent advancements in computational chemistry have enabled researchers to perform virtual screening and molecular docking studies to identify potential binding sites and optimize bioavailability. These computational tools have significantly accelerated the drug discovery process for this compound.

Another area of interest lies in the pharmacokinetic properties of N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol-2-amine. Studies have been conducted to assess its absorption, distribution, metabolism, and excretion (ADME) characteristics. Results indicate that the compound has moderate oral bioavailability and undergoes phase II metabolism primarily in the liver. Understanding these parameters is crucial for designing effective dosage forms and ensuring patient compliance in clinical settings.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to promising preclinical trials involving this compound. Researchers are exploring its efficacy in treating chronic inflammatory conditions by targeting specific cytokines and chemokines involved in immune responses. Early results suggest that it may offer a novel therapeutic approach with fewer side effects compared to existing treatments.

In conclusion, N,N-diethyl-5-(5-nitrofuran-2-carbonyl)-1,3-thiazol--amine (CAS 771518--8) represents a valuable molecule with diverse applications in medicine and agriculture. Its unique chemical structure, coupled with advancements in synthetic methodologies and computational modeling, positions it as a promising candidate for future drug development. Continued research into its biological mechanisms and pharmacokinetic profiles will undoubtedly shed further light on its therapeutic potential.